Cas no 210049-16-4 (4-Aminophenyl 2-Acetamido-2-deoxy-a-D-galactopyranoside Hydrochloride)

• Product Name: 4-Aminophenyl 2-Acetamido-2-deoxy-a-D-galactopyranoside Hydrochloride
• CAS No: 210049-16-4
• MF: C₁₄H₂₁ClN₂O₆
• MW: 348.779343366623
• MDL: MFCD00210747
• CID: 66830
• PubChem ID: 71776300
• Update Time: 2025-05-23

4-Aminophenyl 2-Acetamido-2-deoxy-a-D-galactopyranoside Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Aminophenyl 2-acetamido-2-deoxy-alpha-D-galactopyranoside hydrochloride
• 4-Aminophenyl 2-Acetamido-2-deoxy-α-D-galactopyranoside Hydrochloride
• 4-AMINOPHENYL 2-ACETAMIDO-2-DEOXY-A-D-GALACTOPYRANOSIDE, HYDROCHLORIDE
• 4-Aminophenyl 2-(Acetylamino)-2-deoxy-a-D-galactopyranoside Monohydrochloride
• 4-Aminophenyl2-acetamido-2-deoxy-a-D-galactopyranosideHCl
• 210049-16-4
• N-[(2R,3R,4R,5R,6R)-2-(4-aminophenoxy)-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide;hydrochloride
• W-201836
• A-D-galactopyranoside Hydrochloride
• N-[(2R,3R,4R,5R,6R)-2-(4-AMINOPHENOXY)-4,5-DIHYDROXY-6-(HYDROXYMETHYL)OXAN-3-YL]ACETAMIDE HYDROCHLORIDE
• 4-Aminophenyl 2-acetamido-2-deoxy-a-D-galactopyranoside hydrochloride
• 4-Aminophenyl 2-Acetamido-2-deoxy-
• 4-Aminophenyl 2-acetamido-2-deoxy-a-D-galactopyranoside HCl
• 4-Aminophenyl 2-Acetamido-2-deoxy-a-D-galactopyranoside Hydrochloride

• MDL： MFCD00210747
• Inchi： 1S/C14H20N2O6.ClH/c1-7(18)16-11-13(20)12(19)10(6-17)22-14(11)21-9-4-2-8(15)3-5-9;/h2-5,10-14,17,19-20H,6,15H2,1H3,(H,16,18);1H/t10-,11-,12+,13-,14+;/m1./s1
• InChI Key： BQRLCGHUXCBVAO-SXQUUHMTSA-N
• SMILES： Cl.O1[C@@H]([C@@H]([C@H]([C@H]([C@H]1CO)O)O)NC(C)=O)OC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 348.10900
• Monoisotopic Mass: 348.1088141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Density: 1.431
• Melting Point: 183-185°C dec.
• Boiling Point: 670.718°C at 760 mmHg
• Flash Point: 359.437°C
• Refractive Index: 1.624
• PSA: 134.27000
• LogP: 0.36540

Additional information on 4-Aminophenyl 2-Acetamido-2-deoxy-a-D-galactopyranoside Hydrochloride

4-Aminophenyl 2-Acetamido-2-deoxy-a-D-galactopyranoside Hydrochloride (CAS 210049-16-4): A Comprehensive Overview

4-Aminophenyl 2-Acetamido-2-deoxy-a-D-galactopyranoside Hydrochloride (CAS 210049-16-4) is a specialized carbohydrate derivative with significant applications in biochemical research and pharmaceutical development. This compound, often referred to as a glycoside derivative, has garnered attention due to its unique structural properties and potential therapeutic uses. In this article, we delve into the chemical characteristics, applications, and recent advancements related to this compound, while addressing common queries from researchers and industry professionals.

The molecular structure of 4-Aminophenyl 2-Acetamido-2-deoxy-a-D-galactopyranoside Hydrochloride features a galactopyranoside core modified with an acetamido group and an aminophenyl moiety. This configuration makes it a valuable tool in glycobiology, particularly in studies involving carbohydrate-protein interactions and enzyme inhibition. Researchers frequently search for its solubility, stability, and synthetic pathways, which are critical for experimental design.

One of the most prominent applications of CAS 210049-16-4 is in the development of glycosidase inhibitors. These inhibitors are pivotal in studying metabolic disorders such as diabetes and lysosomal storage diseases. Recent trends in AI-driven drug discovery have highlighted the role of such compounds in virtual screening and molecular docking studies, making 4-Aminophenyl 2-Acetamido-2-deoxy-a-D-galactopyranoside Hydrochloride a subject of interest in computational chemistry.

In the pharmaceutical industry, this compound is explored for its potential in targeted drug delivery systems. Its ability to bind selectively to certain lectins and receptors makes it a candidate for cancer therapeutics and immunomodulation. Searches for glycoside-based drug carriers often lead to discussions about its derivatives, underscoring its relevance in modern medicine.

The synthesis of 4-Aminophenyl 2-Acetamido-2-deoxy-a-D-galactopyranoside Hydrochloride involves multi-step organic reactions, including protecting group strategies and glycosylation techniques. Researchers frequently inquire about optimized synthetic routes and scalability, which are crucial for industrial applications. Recent publications have also explored its use in bioconjugation, particularly for labeling biomolecules in diagnostic assays.

From a commercial perspective, the demand for CAS 210049-16-4 has risen due to its utility in high-throughput screening and biopharmaceutical development. Suppliers often highlight its high purity and batch consistency, which are essential for reproducible research. The compound’s role in glycan array technology has further amplified its market value, as it aids in profiling antibody specificity and pathogen recognition.

In conclusion, 4-Aminophenyl 2-Acetamido-2-deoxy-a-D-galactopyranoside Hydrochloride (CAS 210049-16-4) stands as a versatile compound with broad applications in biochemistry and medicine. Its structural uniqueness and functional adaptability continue to inspire innovations in drug design and diagnostic tools. As research progresses, this compound is likely to remain a focal point in the quest for advanced therapeutic solutions.